N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide

• IUPAC Name: N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-N',N'-dipropylbutanediamide
• InChI: InChI=1S/C19H31N3O4/c1-3-11-22(12-4-2)17(24)6-5-16(23)21-18(15-20)7-9-19(10-8-18)25-13-14-26-19/h3-14H2,1-2H3,(H,21,23)
• InChI Key: ZIGBLXVPUVANTC-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)CCC(=O)NC1(CCC2(CC1)OCCO2)C#N
• Molecular Formula: C19H31N3O4
• Molecular Weight: 365.5 g/mol

Description

N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide, also known as CDDO-Im, is a synthetic triterpenoid compound that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in various scientific research studies, particularly in the field of cancer research.

Mechanism of Action

N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide exerts its therapeutic effects through various mechanisms of action. It has been shown to activate the Nrf2 pathway, which is responsible for regulating the expression of various antioxidant and detoxification enzymes. This activation leads to the suppression of oxidative stress and inflammation, which are key factors in various diseases.
Biochemical and Physiological Effects:
N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in various animal models.

Advantages and Limitations for Lab Experiments

N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, one limitation of N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide is its high cost, which can be a limiting factor for some research studies.

Future Directions

There are several future directions for N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide research. One potential area of research is the development of N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide derivatives with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanisms of action of N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide and its potential therapeutic applications in various diseases.

Synthesis Methods

N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide is synthesized through a multistep process involving the reaction of 2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oic acid (CDDO) with imidazole. The resulting compound is then purified through various chromatographic techniques to obtain pure N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide.

Scientific Research Applications

N'-{8-cyano-1,4-dioxaspiro[4.5]decan-8-yl}-N,N-dipropylbutanediamide has been extensively studied for its potential therapeutic applications in various scientific research studies. Some of the key areas of research include cancer, inflammation, and neurodegenerative diseases.